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Compound of Interest

Compound Name: N2-Phenoxyacetylguanosine

Cat. No.: B12389697 Get Quote

For researchers and scientists in the dynamic fields of drug development and biochemical

research, the proper handling and disposal of specialized chemical compounds are paramount

to ensuring a safe and compliant laboratory environment. N2-Phenoxyacetylguanosine, a

modified nucleoside, requires careful consideration for its disposal to mitigate potential risks

and adhere to regulatory standards. This guide provides essential, step-by-step procedures for

the safe disposal of N2-Phenoxyacetylguanosine.

Chemical and Physical Properties
A summary of the known quantitative data for N2-Phenoxyacetylguanosine is presented

below. This information is crucial for a comprehensive understanding of the compound's

characteristics relevant to its handling and disposal.

Property Value

Molecular Formula C₁₈H₁₉N₅O₇

Molecular Weight 417.37 g/mol

Melting Point 159-160 °C[1][2]

Density (Predicted) 1.76±0.1 g/cm³[1]

Storage Temperature 2-8°C[1][3]
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Disposal Protocol
In the absence of specific disposal guidelines for N2-Phenoxyacetylguanosine, it is

imperative to treat it as a hazardous chemical waste. This precautionary approach ensures the

highest level of safety and compliance with general laboratory waste management regulations.

Step 1: Personal Protective Equipment (PPE)

Before handling N2-Phenoxyacetylguanosine for disposal, ensure you are wearing the

appropriate Personal Protective Equipment (PPE):

Safety goggles or glasses

Chemical-resistant gloves (e.g., nitrile)

A laboratory coat

Step 2: Waste Collection and Storage

Designated Waste Container: Place all solid N2-Phenoxyacetylguanosine waste into a

clearly labeled, dedicated hazardous waste container. The container should be made of a

compatible material, such as high-density polyethylene (HDPE).

Labeling: The waste container must be labeled with the following information:

"Hazardous Waste"

The full chemical name: "N2-Phenoxyacetylguanosine"

The accumulation start date (the date the first waste is added to the container)

The name of the principal investigator or laboratory contact

Storage Location: Store the waste container in a designated satellite accumulation area

within the laboratory. This area should be away from general lab traffic and incompatible

chemicals. Ensure the container is kept closed except when adding waste.

Step 3: Disposal of Contaminated Materials
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Any materials that have come into contact with N2-Phenoxyacetylguanosine, such as weigh

boats, pipette tips, and contaminated gloves, should also be disposed of in the designated

hazardous waste container.

Step 4: Arranging for Waste Pickup

Once the waste container is full or has been in accumulation for the maximum allowable time

according to your institution's policy (typically 90 days), arrange for its collection by your

institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste

disposal contractor.

Experimental Workflow: Disposal Procedure
The following diagram illustrates the logical workflow for the proper disposal of N2-
Phenoxyacetylguanosine.
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Chemical Name, and Date

Store Container in
Satellite Accumulation Area

Dispose of Contaminated
Materials in the Same Container

Arrange for Pickup by
Environmental Health & Safety (EHS)

End: Waste Disposed

Click to download full resolution via product page

Caption: Disposal workflow for N2-Phenoxyacetylguanosine.

Spill Cleanup Procedure
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In the event of a spill of solid N2-Phenoxyacetylguanosine powder:

Evacuate and Secure the Area: If the spill is large, evacuate the immediate area and restrict

access.

Wear Appropriate PPE: Don the same PPE as for routine handling.

Contain the Spill: Gently cover the spill with an absorbent material to prevent the powder

from becoming airborne.

Clean the Spill: Carefully sweep the spilled material and absorbent into a dustpan and place

it in the designated hazardous waste container.

Decontaminate the Area: Wipe the spill area with a damp cloth or paper towel. Dispose of

the cleaning materials in the hazardous waste container.

Report the Spill: Report the incident to your laboratory supervisor and EHS department,

following your institution's protocols.

By adhering to these procedures, laboratory professionals can ensure the safe and responsible

disposal of N2-Phenoxyacetylguanosine, fostering a culture of safety and environmental

stewardship within their research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12389697#n2-phenoxyacetylguanosine-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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